Cas no 2137756-09-1 (3-Azetidinemethanol, α-(2-aminoethyl)-α-ethyl-)

• Product Name: 3-Azetidinemethanol, α-(2-aminoethyl)-α-ethyl-
• CAS No: 2137756-09-1
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 5278326
• PubChem ID: 165750110
• Update Time: 2025-06-08

3-Azetidinemethanol, α-(2-aminoethyl)-α-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinemethanol, α-(2-aminoethyl)-α-ethyl-
• 2137756-09-1
• 1-amino-3-(azetidin-3-yl)pentan-3-ol
• EN300-684303

• Inchi： 1S/C8H18N2O/c1-2-8(11,3-4-9)7-5-10-6-7/h7,10-11H,2-6,9H2,1H3
• InChI Key： NXDPIFFHAILTIW-UHFFFAOYSA-N
• SMILES： OC(CC)(CCN)C1CNC1

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-Azetidinemethanol, α-(2-aminoethyl)-α-ethyl-

Introduction to 3-Azetidinemethanol, α-(2-aminoethyl)-α-ethyl- (CAS No. 2137756-09-1)

3-Azetidinemethanol, α-(2-aminoethyl)-α-ethyl-, identified by the Chemical Abstracts Service (CAS) number 2137756-09-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the azetidine class, a heterocyclic structure characterized by a five-membered ring containing two carbon atoms and three hydrogen atoms, with one nitrogen atom replacing one of the carbons. The presence of both amino and hydroxymethyl functional groups in its molecular framework imparts unique reactivity and potential biological activity, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The molecular formula of 3-Azetidinemethanol, α-(2-aminoethyl)-α-ethyl- can be represented as C₆H₁₃NO₂. This structure consists of an azetidine core substituted with an ethyl group at the α-position relative to the hydroxymethyl group and a 2-aminoethyl chain attached to another α-position. Such a configuration suggests potential applications in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their drawbacks, such as susceptibility to proteolytic degradation or immunogenicity.

In recent years, there has been growing interest in azetidine derivatives due to their structural similarity to natural amino acids and their ability to serve as scaffolds for drug discovery. The flexibility of the azetidine ring allows for conformational diversity, which can be exploited to optimize binding interactions with biological targets. Furthermore, the presence of both primary and secondary amine functionalities provides multiple sites for chemical modification, enabling the development of libraries of analogs with tailored properties.

One of the most compelling aspects of 3-Azetidinemethanol, α-(2-aminoethyl)-α-ethyl- is its potential role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt aberrant signaling networks without affecting normal cellular processes. The unique structural features of this compound make it a promising candidate for such applications.

Recent studies have demonstrated that azetidine-based peptidomimetics can exhibit potent inhibitory activity against various kinases. For instance, derivatives of azetidine have been shown to target tyrosine kinases, which are frequently overactive in cancer cells. The hydroxymethyl group in 3-Azetidinemethanol, α-(2-aminoethyl)-α-ethyl- could serve as a point of interaction with the ATP-binding site of the kinase, while the aminoethyl chain could engage in hydrogen bonding or hydrophobic interactions with other regions of the enzyme. This dual interaction mode could enhance binding affinity and selectivity.

The synthesis of 3-Azetidinemethanol, α-(2-aminoethyl)-α-ethyl- involves multi-step organic transformations that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include ring-closing metathesis or cyclocondensation reactions to form the azetidine core, followed by nucleophilic substitution or alkylation reactions to introduce the ethyl and 2-aminoethyl groups. Advances in catalytic methods have made it possible to achieve these transformations under milder conditions, reducing waste generation and improving sustainability.

The pharmacological evaluation of 3-Azetidinemethanol, α-(2-aminoethyl)-α-ethyl- has been conducted in several preclinical studies. These investigations have focused on assessing its ability to inhibit target kinases in vitro and in vivo. Preliminary results suggest that this compound exhibits moderate potency against certain kinases while maintaining good selectivity over others. Further optimization efforts are underway to enhance its pharmacokinetic properties and reduce potential side effects.

One particularly intriguing aspect of this compound is its potential application in combination therapies. By pairing 3-Azetidinemethanol, α-(2-aminoethyl)-α-ethyl- with other agents that target different pathways or proteins, researchers may be able to achieve synergistic effects that improve treatment outcomes. For example, combining a kinase inhibitor with an agent that disrupts tumor microenvironment dynamics could provide a more comprehensive approach to cancer therapy.

The development of new drug candidates is often hampered by challenges such as poor solubility, low bioavailability, or rapid metabolism. However, 3-Azetidinemethanol, α-(2-aminoethyl)-α-ethyl- has shown promise in addressing some of these issues through structural modifications. By fine-tuning its molecular architecture, researchers can improve its pharmacokinetic profile while retaining or enhancing its biological activity. This underscores the importance of computational modeling and high-throughput screening in accelerating drug discovery efforts.

In conclusion, 3-Azetidinemethanol, α-(2-aminoethyl)-α-ethyl- (CAS No. 2137756-09-1) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing peptidomimetics and kinase inhibitors. Ongoing studies aim to further elucidate its biological activity and optimize its therapeutic applications. As our understanding of disease mechanisms continues to evolve, 3-Azetidinemethanol, along with other innovative compounds like it, will play an increasingly important role in shaping the future of medicine.